Cas no 2503204-64-4 (2-Methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid)

• Product Name: 2-Methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid
• CAS No: 2503204-64-4
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD32859964
• CID: 5670890
• PubChem ID: 154872500
• Update Time: 2025-07-23

2-Methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2503204-64-4
• 2-methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid
• EN300-27122068
• 2-Methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid

• MDL： MFCD32859964
• Inchi： 1S/C7H11NO2/c1-7(6(9)10)4-2-3-5-8-7/h2,4,8H,3,5H2,1H3,(H,9,10)
• InChI Key： SKORHEVQAGELLS-UHFFFAOYSA-N
• SMILES： OC(C1(C)C=CCCN1)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-Methyl-1,2,5,6-tetrahydropyridine-2-carboxylic acid

2-Methyl-1,2,5,6-Tetrahydropyridine-2-Carboxylic Acid

The compound 2-Methyl-1,2,5,6-Tetrahydropyridine-2-Carboxylic Acid (CAS No. 2503204-64-4) is a significant organic molecule with a diverse range of applications in the fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyridine derivatives, which have garnered considerable attention due to their unique structural properties and potential pharmacological applications. The molecule consists of a six-membered ring system with a methyl group and a carboxylic acid substituent, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in drug discovery. For instance, researchers have explored the potential of 2-Methyl-1,2,5,6-Tetrahydropyridine-2-Carboxylic Acid as a precursor for developing novel anti-inflammatory agents. The carboxylic acid group in the molecule provides an excellent site for functionalization, enabling the creation of derivatives with enhanced bioactivity. Moreover, the methyl group contributes to the molecule's stability and solubility properties, which are critical factors in drug design.

In terms of synthesis, 2-Methyl-1,2,5,6-Tetrahydropyridine-2-Carboxylic Acid can be prepared through various routes. One common method involves the cyclization of amino acids or related compounds under specific reaction conditions. For example, recent advancements in catalytic asymmetric synthesis have allowed for the efficient production of this compound with high enantiomeric excess. This approach not only enhances the yield but also ensures the production of high-quality material suitable for pharmaceutical applications.

The structural versatility of tetrahydropyridine derivatives has also made them valuable in materials science. Researchers have investigated their use as precursors for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The ability to modify the substituents on the tetrahydropyridine ring allows for fine-tuning of the material's properties to meet specific requirements. For instance, incorporating electron-withdrawing groups like carboxylic acids can significantly influence the electronic properties of the resulting materials.

Another area where tetrahydropyridine derivatives have shown promise is in catalysis. Recent studies have demonstrated that these compounds can act as ligands in transition metal-catalyzed reactions. The chelating nature of the tetrahydropyridine ring enables strong coordination with metal centers, enhancing catalytic activity and selectivity. This has opened new avenues for developing more efficient catalysts for industrial processes such as olefin polymerization and cross-coupling reactions.

From an environmental perspective, tetrahydropyridine derivatives are being explored as potential green chemical intermediates. Their ability to undergo biodegradation under certain conditions makes them attractive alternatives to traditional synthetic intermediates that may pose environmental risks. Researchers are actively investigating ways to optimize their synthesis pathways to minimize waste and energy consumption.

In conclusion, 2-Methyl-1,2,5,6-Tetrahydropyridine-2-Carboxylic Acid is a versatile compound with a wide range of applications across multiple disciplines. Its structural flexibility and functional groups make it an ideal candidate for further research and development in areas such as drug discovery and materials science. As ongoing studies continue to uncover new properties and applications for this compound and its derivatives,tetrahydropyridine derivatives are poised to play an increasingly important role in advancing modern chemistry.